Cas no 950241-36-8 (1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 950241-36-8
• MF: C₁₃H₁₅ClN₄O₃
• MW: 310.736201524735
• CID: 5431915
• Update Time: 2025-10-16

1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyltriazole-4-carboxamide
• 1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C13H15ClN4O3/c1-8-12(13(20)15-5-6-19)16-17-18(8)10-7-9(14)3-4-11(10)21-2/h3-4,7,19H,5-6H2,1-2H3,(H,15,20)
• InChI Key： IDZFXTCMWRCLCI-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2OC)C(C)=C(C(NCCO)=O)N=N1

Additional information on 1-(5-chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-(5-Chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-36-8)

1-(5-Chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-36-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole and carboxamide functional groups, is widely studied for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of 1-(5-Chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide includes a triazole ring, a carboxamide group, and a hydroxyethyl moiety, which contribute to its versatility in chemical reactions and biological interactions. These features align with current trends in small-molecule drug discovery, where compounds with multi-functional groups are highly sought after for their ability to interact with diverse protein targets. The presence of the chloro and methoxy substituents further enhances its potential as a scaffold for medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged due to their role in developing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. This compound, with its CAS No. 950241-36-8, is no exception. Its mechanism of action is often linked to the inhibition of specific enzymes or receptors, making it a subject of interest for researchers exploring targeted therapy and precision medicine. These areas are currently among the most searched topics in scientific databases and AI-driven research platforms.

Another key aspect of 1-(5-Chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is its synthetic accessibility. Modern organic synthesis techniques, such as click chemistry, have made it easier to produce and modify this compound for various applications. This aligns with the growing interest in green chemistry and sustainable synthesis, which are hot topics in both academic and industrial research. The compound’s potential for scalability and modification makes it a valuable asset in high-throughput screening and drug optimization.

From a commercial perspective, CAS No. 950241-36-8 is often listed in chemical catalogs as a research-grade compound, catering to laboratories and institutions focused on biomedical research and pharmaceutical development. Its applications extend to proteomics and genomics, where it is used as a tool compound to study protein-ligand interactions. The compound’s stability and solubility properties also make it suitable for in vitro and in vivo studies, further broadening its utility.

In conclusion, 1-(5-Chloro-2-methoxyphenyl)-N-(2-hydroxyethyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 950241-36-8) represents a fascinating area of research with significant potential in modern science. Its structural complexity, coupled with its applicability in drug discovery and biochemical assays, ensures its continued relevance in the scientific community. As research progresses, this compound may pave the way for innovative therapies and advanced molecular tools, addressing some of the most pressing challenges in healthcare and biotechnology.